Cas no 61088-45-7 (methyl 2-(aminomethyl)benzoate)
61088-45-7 structure
Product Name:methyl 2-(aminomethyl)benzoate
CAS No:61088-45-7
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD06245496
CID:492323
PubChem ID:2760944
Update Time:2025-04-19
methyl 2-(aminomethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(aminomethyl)-, methyl ester
- 2-carboMethoxybenzylaMine
- methyl 2-(aminomethyl)benzoate
-
- MDL： MFCD06245496
- Inchi： 1S/C9H11NO2/c1-12-9(11)8-5-3-2-4-7(8)6-10/h2-5H,6,10H2,1H3
- InChI Key： RBTRYPAYLTVGDV-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC=CC=1CN)=O
Computed Properties
- Exact Mass: 165.07903
- Monoisotopic Mass: 165.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32
methyl 2-(aminomethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D479488-1g |
methyl 2-(aminomethyl)benzoate HCl salt |
61088-45-7 | 95% | 1g |
$645 | 2024-08-03 | |
| eNovation Chemicals LLC | D479488-5g |
methyl 2-(aminomethyl)benzoate HCl salt |
61088-45-7 | 95% | 5g |
$1295 | 2024-08-03 | |
| eNovation Chemicals LLC | D479488-10g |
methyl 2-(aminomethyl)benzoate HCl salt |
61088-45-7 | 95% | 10g |
$1650 | 2024-08-03 | |
| eNovation Chemicals LLC | D479488-25g |
methyl 2-(aminomethyl)benzoate HCl salt |
61088-45-7 | 95% | 25g |
$1985 | 2024-08-03 | |
| eNovation Chemicals LLC | Y0990394-5g |
methyl 2-(aminomethyl)benzoate |
61088-45-7 | 95% | 5g |
$2000 | 2024-08-02 | |
| Enamine | EN300-199343-0.05g |
methyl 2-(aminomethyl)benzoate |
61088-45-7 | 0.05g |
$39.0 | 2023-09-16 | ||
| Enamine | EN300-199343-0.1g |
methyl 2-(aminomethyl)benzoate |
61088-45-7 | 0.1g |
$41.0 | 2023-09-16 | ||
| Enamine | EN300-199343-0.25g |
methyl 2-(aminomethyl)benzoate |
61088-45-7 | 0.25g |
$42.0 | 2023-09-16 | ||
| Enamine | EN300-199343-0.5g |
methyl 2-(aminomethyl)benzoate |
61088-45-7 | 0.5g |
$44.0 | 2023-09-16 | ||
| Enamine | EN300-199343-1.0g |
methyl 2-(aminomethyl)benzoate |
61088-45-7 | 1g |
$46.0 | 2023-06-08 |
methyl 2-(aminomethyl)benzoate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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